5-chloro-2-(dimethylamino)-1-phenyl-1H-imidazole-4-carbaldehyde

• IUPAC Name: 5-chloro-2-(dimethylamino)-1-phenylimidazole-4-carbaldehyde
• InChI: InChI=1S/C12H12ClN3O/c1-15(2)12-14-10(8-17)11(13)16(12)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key: PEQNFSIRQFPUCX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=C(N1C2=CC=CC=C2)Cl)C=O
• Molecular Formula: C12H12ClN3O
• Molecular Weight: 249.69 g/mol

Description

5-Chloro-2-(dimethylamino)-1-phenyl-1H-imidazole-4-carbaldehyde, also known as 5-Chloro-2-DMAP, is an important chemical compound used in the synthesis of various organic compounds. It is a versatile reagent that is widely used in organic synthesis due to its reactivity and high solubility. 5-Chloro-2-DMAP is used in the synthesis of many important compounds such as pharmaceuticals, agrochemicals, and polymers. It has been extensively studied for its reactivity and applications in organic synthesis.

Scientific Research Applications

Synthetic Applications

Researchers have developed novel synthetic methodologies using derivatives similar to "5-chloro-2-(dimethylamino)-1-phenyl-1H-imidazole-4-carbaldehyde" for constructing biologically active compounds and intermediates. For instance, a novel method was reported for synthesizing key intermediates of Losartan, showcasing the utility of related compounds in the synthesis of medically significant molecules (Haibo Sun et al., 2009). Similarly, another study demonstrated an efficient synthesis approach for imidazole derivatives, highlighting their importance as precursors for biologically active compounds (A. Davood et al., 2008).

Molecular Structure and Characterization

The crystal structures of imidazole derivatives have been determined to understand their molecular geometry and potential interactions in solid states. For example, the structural analysis of 2-butyl-5-chloro-3H-imidazole-4-carbaldehyde provided insights into the molecular conformation and hydrogen bonding patterns, which are crucial for designing compounds with desired physical and chemical properties (P. Ambalavanan et al., 2003).

Biologically Active Molecules

Research has also focused on the development of imidazole-based compounds for antimicrobial and antioxidant activities. For instance, a study synthesized novel chalcone linked imidazolones, demonstrating their potential as antimicrobial and antioxidant agents. This research underscores the broad applicability of imidazole derivatives in medicinal chemistry (Anitha Sadula et al., 2014).

Advanced Materials and Sensing

Imidazole derivatives have been utilized in the development of materials for sensing applications. A study on lanthanide metal-organic frameworks based on dimethylphenyl imidazole dicarboxylate demonstrated selective sensitivity to benzaldehyde-based derivatives, indicating the potential of these frameworks in fluorescence sensing technologies (B. Shi et al., 2015).